Cas no 954022-64-1 (2,2-dimethyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)propanamide)

• Product Name: 2,2-dimethyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)propanamide
• CAS No: 954022-64-1
• MF: C₁₆H₂₆N₂OS
• MW: 294.455442905426
• CID: 6030636
• PubChem ID: 16896217
• Update Time: 2025-06-15

2,2-dimethyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)propanamide
• VU0630930-1
• 2,2-dimethyl-N-({1-[(thiophen-2-yl)methyl]piperidin-4-yl}methyl)propanamide
• AKOS024491640
• 954022-64-1
• 2,2-dimethyl-N-[[1-(thiophen-2-ylmethyl)piperidin-4-yl]methyl]propanamide
• N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)pivalamide
• F5033-0911

• Inchi： 1S/C16H26N2OS/c1-16(2,3)15(19)17-11-13-6-8-18(9-7-13)12-14-5-4-10-20-14/h4-5,10,13H,6-9,11-12H2,1-3H3,(H,17,19)
• InChI Key： UDRSBLNIGXELIP-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CN1CCC(CNC(C(C)(C)C)=O)CC1

Computed Properties

• Exact Mass: 294.17658463g/mol
• Monoisotopic Mass: 294.17658463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 60.6Ų

Additional information on 2,2-dimethyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)propanamide

Introduction to 2,2-dimethyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)propanamide (CAS No. 954022-64-1)

2,2-dimethyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)propanamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound, identified by the CAS number 954022-64-1, belongs to a class of molecules that incorporate thiophene and piperidine moieties, which are well-known for their role in drug design and development. The presence of these heterocyclic structures suggests that this compound may exhibit a range of pharmacological properties, making it a subject of interest for further investigation.

The structure of 2,2-dimethyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)propanamide is characterized by a highly substituted amide group, which is connected to a dimethylpiperidine ring. The thiophenyl substituent at the 1-position of the piperidine ring introduces a sulfur atom that can participate in various interactions with biological targets. This structural motif is not uncommon in medicinal chemistry, as it has been shown to enhance binding affinity and selectivity in drug candidates. The propanamide side chain further extends the molecular framework, providing additional opportunities for functionalization and interaction with biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of compounds like 2,2-dimethyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)propanamide with greater accuracy. These studies often rely on virtual screening techniques to identify potential binding sites and interactions within biological targets. The thiophene ring, in particular, has been identified as a key pharmacophore in several drug candidates, including those targeting neurological disorders and inflammatory conditions. The ability of thiophene derivatives to modulate enzyme activity and receptor binding has made them valuable scaffolds for drug discovery.

In the context of current research, 2,2-dimethyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)propanamide represents an intriguing candidate for further exploration. Its unique structural features suggest that it may possess properties suitable for use as an intermediate in the synthesis of more complex pharmaceutical agents. Additionally, the compound's ability to interact with biological targets through multiple binding sites makes it a promising candidate for developing drugs with enhanced efficacy and reduced side effects.

The synthesis of this compound involves several sophisticated chemical transformations, including the introduction of the thiophenyl group and the functionalization of the piperidine ring. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that the final product is suitable for further biological testing. Techniques such as nucleophilic substitution reactions, acylation, and alkylation have been crucial in constructing the desired molecular framework. The use of protecting groups has also been essential to prevent unwanted side reactions during the synthesis process.

Once synthesized, 2,2-dimethyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)propanamide undergoes rigorous testing to evaluate its biological activity. This often involves in vitro assays that measure interactions with specific enzymes or receptors. For instance, studies may focus on its ability to inhibit or activate enzymes such as kinases or phosphodiesterases, which are implicated in various diseases. Additionally, cell-based assays can provide insights into how the compound affects cellular processes at a broader level.

The potential applications of this compound are broad and varied. Given its structural complexity and pharmacological profile, it may find utility in treating conditions such as cancer, inflammation, or neurological disorders. The dimethylpiperidine moiety is particularly interesting because it has been shown to enhance blood-brain barrier penetration in some cases, making it a valuable component for developing central nervous system drugs. Furthermore, the thiophene ring may contribute to favorable pharmacokinetic properties, such as improved solubility or metabolic stability.

In conclusion, 2,2-dimethyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yll}methyl)propanamide (CAS No. 954022-64-1) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and predicted biological activities make it an attractive candidate for further investigation. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this one will play an increasingly important role in the discovery and development of novel drugs.